Cas no 11030-71-0 (Amanitin)

Amanitin structure
Product name:Amanitin
Amanitin Chemical and Physical Properties
Names and Identifiers
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- Amanitin
- Amanitine(8CI)
- Amatoxin
- LogP
- AC1MJ1V6
- α-Amanitin
- 11030-71-0
- 6429KFN06D
- Amanitins
- UNII-6429KFN06D
- 2-[34-Butan-2-yl-13-(3,4-dihydroxybutan-2-yl)-8,22-dihydroxy-2,5,11,14,30,33,36,39-octaoxo-27-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid
-
- Inchi: InChI=1S/C39H52N10O13S/c1-5-17(2)31-36(58)42-12-29(53)43-26-16-63(61)38-22(21-7-6-20(62-4)9-23(21)46-38)10-24(33(55)41-13-30(54)47-31)44-37(59)32(18(3)15-50)48-35(57)27-8-19(51)14-49(27)39(60)25(11-28(40)52)45-34(26)56/h6-7,9,15,17-19,24-27,31-32,46,51H,5,8,10-14,16H2,1-4H3,(H2,40,52)(H,41,55)(H,42,58)(H,43,53)(H,44,59)(H,45,56)(H,47,54)(H,48,57)
- InChI Key: DLOANZJYILCPGB-UHFFFAOYSA-N
- SMILES: CCC(C1NC(=O)CNC(=O)C2NC(C(NC(C3CC(O)CN3C(C(NC(=O)C(CS(C3NC4C=C(C=CC=4C=3C2)OC)=O)NC(=O)CNC1=O)CC(=O)N)=O)=O)C(C=O)C)=O)C
Computed Properties
- Exact Mass: 902.33576
- Monoisotopic Mass: 903.343
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 63
- Rotatable Bond Count: 7
- Complexity: 1760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 383A^2
Experimental Properties
- Density: 1.55
- Boiling Point: 1538°Cat760mmHg
- Flash Point: 883.9°C
- Refractive Index: 1.685
- PSA: 355.12
- LogP: -2.46720
Amanitin Related Literature
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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